![molecular formula C10H10O4 B6209592 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid CAS No. 2758002-63-8](/img/no-structure.png)
4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid (HMTBA) is a naturally occurring compound found in various plants. It is a cyclic organic acid that is used in various scientific research applications, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid has been studied for its potential applications in various scientific research areas. It has been studied for its potential use as an antioxidant, as an anti-inflammatory agent, and as an inhibitor of enzymes such as tyrosinase and lipase. It has also been studied for its potential use in cancer research, as it has been found to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It is also believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. Additionally, it is believed to act as an enzyme inhibitor by binding to the active site of enzymes, thus preventing them from catalyzing reactions.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to possess antioxidant, anti-inflammatory, and anti-cancer properties. It has also been found to possess anti-microbial and anti-fungal properties. Additionally, it has been found to possess anti-diabetic properties, as it has been found to reduce blood glucose levels.
Advantages and Limitations for Lab Experiments
4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid is a relatively easy compound to synthesize and can be purified to a high degree of purity. Additionally, it is non-toxic and has been found to be safe for use in laboratory experiments. However, it is not very stable and can degrade over time, so it must be stored properly in order to preserve its effectiveness. Additionally, its mechanism of action is not yet fully understood, so further research is needed to fully elucidate its effects.
Future Directions
There are a number of potential future directions for research on 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid. These include further investigation into its mechanism of action, its potential use as an antioxidant, anti-inflammatory, and anti-cancer agent, its potential use as an anti-diabetic agent, and its potential use as an anti-microbial and anti-fungal agent. Additionally, further research is needed to identify the optimal dosage and formulation of this compound for use in laboratory experiments. Finally, further research is needed to identify potential side effects of this compound, as well as to identify potential drug interactions.
Synthesis Methods
The synthesis of 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid is a multi-step process, beginning with the condensation of methoxybenzaldehyde and cyclohexanecarboxaldehyde. The resulting product is then oxidized using chromic acid, followed by a reaction with methoxybenzyl alcohol to form a Schiff base. This is then hydrolyzed, followed by oxidation with potassium permanganate, and finally, the product is purified by recrystallization. This method has been used to synthesize this compound in pure form with a yield of up to 80%.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-methoxyphenol", "2-cyclopentenone", "methyl vinyl ketone", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: 4-methoxyphenol is reacted with sodium borohydride in the presence of acetic anhydride to yield 4-methoxyphenol acetate.", "Step 2: 4-methoxyphenol acetate is reacted with 2-cyclopentenone in the presence of sodium hydroxide to yield 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2-dien-7-one.", "Step 3: 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2-dien-7-one is reacted with methyl vinyl ketone in the presence of hydrochloric acid to yield 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-one.", "Step 4: 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-one is reacted with sodium bicarbonate in the presence of water to yield 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-ol.", "Step 5: 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-ol is reacted with hydrochloric acid to yield 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-ol hydrochloride.", "Step 6: 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-ol hydrochloride is reacted with sodium hydroxide in the presence of water to yield 4-hydroxy-3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid.", "Step 7: The final product is purified using a combination of ethyl acetate and hexane." ] } | |
CAS RN |
2758002-63-8 |
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.